Cas no 31084-38-5 (Androsta-1,4-dien-3-one,17-hydroxy-7-methyl-, (7a,17b)-)

• Product Name: Androsta-1,4-dien-3-one,17-hydroxy-7-methyl-, (7a,17b)-
• CAS No: 31084-38-5
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 307318
• PubChem ID: 254635
• Update Time: 2025-04-19

Androsta-1,4-dien-3-one,17-hydroxy-7-methyl-, (7a,17b)- Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-dien-3-one,17-hydroxy-7-methyl-, (7a,17b)-
• 1-Dehydro-7.α.-methyltestosterone
• 1-Dehydro-7.alpha.-methyltestosterone
• NSC79104
• NSC-79104
• 1-DEHYDRO-7-ALPHA-METHYLTESTOSTERONE
• 31084-38-5
• DEHYDRO-7-METHYLTESTOSTERONE
• 17-hydroxy-7,10,13-trimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• DTXSID40953187
• 17.beta.-Hydroxy-7-.alpha.-methyl-androsta-1,4-dien-3-one
• 17-hydroxy-7-methylandrosta-1,4-dien-3-one

• Inchi： 1S/C20H28O2/c1-12-10-13-11-14(21)6-8-19(13,2)16-7-9-20(3)15(18(12)16)4-5-17(20)22/h6,8,11-12,15-18,22H,4-5,7,9-10H2,1-3H3
• InChI Key： YQVYJAMTSLBOFT-UHFFFAOYSA-N
• SMILES： OC1CCC2C1(C)CCC1C3(C=CC(C=C3CC(C)C21)=O)C

Computed Properties

• Exact Mass: 300.20904
• Monoisotopic Mass: 300.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.12
• Boiling Point: 441.1°Cat760mmHg
• Flash Point: 188°C
• Refractive Index: 1.569
• PSA: 37.3
• LogP: 3.90120